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Compound of Interest

Compound Name: 4-Hydroxyphenylacetamide

Cat. No.: B194378 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-
Hydroxyphenylacetamide For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Hydroxyphenylacetamide, a key intermediate in pharmaceutical synthesis. The document

outlines its core physicochemical properties, details the experimental protocols for their

determination, and illustrates its role in synthetic pathways.

Core Physicochemical Data
4-Hydroxyphenylacetamide, also known as p-Hydroxyphenylacetamide, is a beige, fine

crystalline powder.[1] Its key thermal properties are summarized below.

Property Value Source

Melting Point 176-178 °C [1][2][3]

173.0-179.0 °C [4][5]

Boiling Point 273.17 °C (rough estimate) [2]

Experimental Protocols for Thermal Analysis
Accurate determination of melting and boiling points is crucial for substance identification and

purity assessment. Pure compounds typically exhibit sharp melting points, while impurities can
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lead to a depression and broadening of the melting range.

Melting Point Determination
A standard method for determining the melting point of 4-Hydroxyphenylacetamide involves

using a capillary melting point apparatus, such as a Mel-Temp or a Thiele tube setup.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 4-Hydroxyphenylacetamide is

packed into a thin-walled capillary tube, which is sealed at one end.

Apparatus Setup: The capillary tube is placed in a heating block or oil bath adjacent to a

calibrated thermometer.

Heating: The sample is heated at a controlled, slow rate, typically 1-2°C per minute,

especially near the anticipated melting point.

Observation: The temperature at which the substance first begins to liquefy is recorded as

the start of the melting range. The temperature at which the entire sample becomes a clear

liquid is the end of the range. For a pure sample, this range is typically narrow.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. While 4-Hydroxyphenylacetamide is a solid at room

temperature, its boiling point is determined at reduced pressure and extrapolated to standard

pressure, or estimated via computational methods. For a general experimental procedure for

liquids:

Methodology:

Sample Preparation: A small volume of the liquid is placed in a test tube with a few boiling

chips to ensure smooth boiling.[6]

Apparatus Setup: A thermometer is positioned in the test tube so that the bulb is just above

the liquid's surface to measure the vapor temperature.[6] The apparatus is then gently

heated in a water or oil bath.[6]
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Observation: The boiling point is reached when there is a rapid and continuous stream of

bubbles, and the temperature reading on the thermometer stabilizes.[6] This constant

temperature is the boiling point of the substance.[6]

Role in Pharmaceutical Synthesis
4-Hydroxyphenylacetamide serves as a critical intermediate in the synthesis of various

pharmaceuticals, most notably the beta-blocker Atenolol. The following diagram illustrates a

simplified logical workflow of this synthetic process.
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Caption: Synthetic pathway from starting materials to Atenolol via the 4-
Hydroxyphenylacetamide intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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